5-ethyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-1-phenylpyrazole-4-carboxamide

• IUPAC Name: 5-ethyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C21H20N6O/c1-2-19-18(14-25-27(19)17-6-4-3-5-7-17)21(28)24-13-16-8-9-20(23-12-16)26-11-10-22-15-26/h3-12,14-15H,2,13H2,1H3,(H,24,28)
• InChI Key: YPJKFSJDNHTSRZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=NN1C2=CC=CC=C2)C(=O)NCC3=CN=C(C=C3)N4C=CN=C4
• Molecular Formula: C21H20N6O
• Molecular Weight: 372.4 g/mol

Description

5-ethyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-1-phenylpyrazole-4-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-ethyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-1-phenylpyrazole-4-carboxamide involves the inhibition of certain enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme responsible for the production of inflammatory prostaglandins. It also inhibits the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression. Additionally, it has been found to activate the AMP-activated protein kinase (AMPK) pathway, which plays a role in the regulation of energy metabolism.
Biochemical and Physiological Effects:
5-ethyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-1-phenylpyrazole-4-carboxamide has been found to have various biochemical and physiological effects. It has been found to reduce inflammation, inhibit cell proliferation, induce apoptosis, and increase autophagy. It has also been found to improve glucose metabolism and insulin sensitivity.

Advantages and Limitations for Lab Experiments

The advantages of using 5-ethyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-1-phenylpyrazole-4-carboxamide in lab experiments include its potential for use in various fields of research, its ability to inhibit specific enzymes and signaling pathways, and its potential for use in the treatment of various diseases. However, its limitations include its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 5-ethyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-1-phenylpyrazole-4-carboxamide. These include further research into its potential applications in the treatment of neurodegenerative diseases, the development of new synthesis methods to improve its yield and purity, and the investigation of its potential as a therapeutic agent in combination with other drugs. Additionally, further research is needed to determine its safety and efficacy in human clinical trials.

Synthesis Methods

The synthesis of 5-ethyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-1-phenylpyrazole-4-carboxamide involves the reaction of 5-ethyl-1-phenylpyrazole-4-carboxylic acid with 6-(chloromethyl)pyridin-3-amine in the presence of a base, followed by the addition of imidazole. The resulting product is purified through column chromatography to obtain the final compound.

Scientific Research Applications

5-ethyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]-1-phenylpyrazole-4-carboxamide has been studied for its potential applications in various fields of research. It has been found to have antifungal, anti-inflammatory, and anticancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.